![molecular formula C14H20N2O2 B3185325 Methyl 2-[(3-methylpiperazin-1-yl)methyl]benzoate CAS No. 1131622-69-9](/img/structure/B3185325.png)
Methyl 2-[(3-methylpiperazin-1-yl)methyl]benzoate
Overview
Description
“Methyl 2-[(3-methylpiperazin-1-yl)methyl]benzoate” is a chemical compound with the molecular formula C14H20N2O2 . It is a solid substance .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature . For instance, the synthesis of imatinib, a related compound, involves the coupling of amine and carboxylic acid precursors using N, N′-carbonyldiimidazole (CDI) as a condensing agent .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a methylpiperazine group attached to a benzoate group . The InChI code for this compound is 1S/C14H20N2O2/c1-11-9-16(8-7-15-11)10-12-3-5-13(6-4-12)14(17)18-2/h3-6,11,15H,7-10H2,1-2H3 .Properties
CAS No. |
1131622-69-9 |
|---|---|
Molecular Formula |
C14H20N2O2 |
Molecular Weight |
248.32 g/mol |
IUPAC Name |
methyl 2-[(3-methylpiperazin-1-yl)methyl]benzoate |
InChI |
InChI=1S/C14H20N2O2/c1-11-9-16(8-7-15-11)10-12-5-3-4-6-13(12)14(17)18-2/h3-6,11,15H,7-10H2,1-2H3 |
InChI Key |
HENMLACWWZMQIX-UHFFFAOYSA-N |
SMILES |
CC1CN(CCN1)CC2=CC=CC=C2C(=O)OC |
Canonical SMILES |
CC1CN(CCN1)CC2=CC=CC=C2C(=O)OC |
Origin of Product |
United States |
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